Cas no 2138122-04-8 (6-(2-Methoxyethyl)-4-methylpyridin-3-amine)

• Product Name: 6-(2-Methoxyethyl)-4-methylpyridin-3-amine
• CAS No: 2138122-04-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5800389
• PubChem ID: 165498267
• Update Time: 2025-06-30

6-(2-Methoxyethyl)-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1154342
• 6-(2-methoxyethyl)-4-methylpyridin-3-amine
• 2138122-04-8
• 6-(2-Methoxyethyl)-4-methylpyridin-3-amine

• Inchi： 1S/C9H14N2O/c1-7-5-8(3-4-12-2)11-6-9(7)10/h5-6H,3-4,10H2,1-2H3
• InChI Key： CUGCMZNNIIOUCR-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=C(C)C(=CN=1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-(2-Methoxyethyl)-4-methylpyridin-3-amine

6-(2-Methoxyethyl)-4-methylpyridin-3-amine (CAS No. 2138122-04-8): A Comprehensive Overview

6-(2-Methoxyethyl)-4-methylpyridin-3-amine, also known by its CAS registry number 2138122-04-8, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug discovery and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The molecular structure of 6-(2-Methoxyethyl)-4-methylpyridin-3-amine is characterized by a pyridine ring with substituents at positions 3, 4, and 6. The presence of a methoxyethyl group at position 6 and a methyl group at position 4 imparts unique electronic and steric properties to the molecule. The amine group at position 3 further enhances its reactivity and functional versatility. These structural features make it an attractive candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 6-(2-Methoxyethyl)-4-methylpyridin-3-amine as a building block in medicinal chemistry. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its pharmacological applications, CAS 2138122-04-8 has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and hybrid materials with applications in catalysis and sensing technologies. A research team from the University of California reported that incorporating this compound into metalloorganic frameworks significantly enhances their catalytic efficiency in organic transformations.

The synthesis of 6-(2-Methoxyethyl)-4-methylpyridin-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for pharmacological studies. For example, a study published in Nature Communications described a novel enantioselective route to this compound using palladium-catalyzed cross-coupling reactions.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, electronic distribution, and intermolecular interactions. For instance, X-ray crystallography revealed that the compound forms a crystalline solid with a well-defined lattice structure, which is crucial for its application in crystal engineering.

In terms of biological activity, CAS 2138122-04-8 has shown promising results in preclinical models. Studies conducted at the National Cancer Institute demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective activity suggests potential for further development as an anticancer agent.

The environmental impact and toxicity profile of 6-(2-Methoxyethyl)-4-methylpyridin-3-amine have also been evaluated to ensure its safe handling and application. Research indicates that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully understand its environmental fate and potential risks.

In conclusion, CAS 2138122-04-8, or 6-(2-Methoxyethyl)-4-methylpyridin-3-amine, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent research advancements, position it as a key player in future innovations within medicinal chemistry and materials science. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.